Cas no 231291-19-3 (1-Butene,2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)-)

• Product Name: 1-Butene,2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)-
• CAS No: 231291-19-3
• MF: C₅H₂BrF₇O
• MW: 290.961605548859
• CID: 245269
• PubChem ID: 2736390
• Update Time: 2025-04-19

1-Butene,2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Butene,2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)-
• 2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)but-1-ene
• AC1MC5HF
• AG-E-67182
• CTK4F0927
• KB-83947
• MolPort-001-771-194
• PC0424
• DTXSID60371329
• 231291-19-3
• AKOS007930003
• MFCD00153726
• 1-Butene, 2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)-

• Inchi： 1S/C5H2BrF7O/c1-2(6)3(7,4(8,9)10)14-5(11,12)13/h1H2
• InChI Key： OEIBKUOPGVLTNS-UHFFFAOYSA-N
• SMILES： BrC(=C)C(C(F)(F)F)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 289.91772g/mol
• Monoisotopic Mass: 289.91772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.65950

1-Butene,2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethoxy)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes